Cas no 7758-02-3 (Potassium bromide)

• Product Name: Potassium bromide
• CAS No: 7758-02-3
• MF: BrK
• MW: 119.002300262451
• MDL: MFCD00011358
• CID: 47746
• PubChem ID: 24863775
• Update Time: 2026-05-14

Potassium bromide Chemical and Physical Properties

Names and Identifiers

• Potassium bromide
• Bromidesalt of potassium
• BROMINE
• BROMINE CONCENTRATE
• BROMINE LIQUID
• BROMINE TS
• BROMINE WATER
• BROMINE WATER, SATURATED
• KALII BROMIDUM
• KOPPESCHARR'S SOLUTION
• POTASSIUM BROMIDE, APHA FOR HG
• POTASSIUM BROMIDE SALINE
• bromuredepotassium
• Hydrobromic acid potassium salt
• Potassium bromide (KBr)
• potassiumbromide[k3br3]
• Tripotassium tribromide
• Bromide standard concentrate 10.00 gr Br-
• Potassium bromate,standard solution
• Potassiumbromide (8CI)
• NSC 77367
• 溴化钾
• Bromide salt of potassium
• Bromure de potassium
• Caswell No. 684
• Potassium bromide (K3Br3)
• OSD78555ZM
• KBr
• EPA Pesticide Chemical Code 013903
• Potassium bromide, ultra dry
• Potassium bromide, for spectroscopy
• Potassium bromide, 98%, extra pure
• Potassium bromide, 99+%, for analysis
• Potassium bromide, 99+%, ACS

• MDL： MFCD00011358
• Inchi： 1S/BrH.K/h1H;/q;+1/p-1
• InChI Key： IOLCXVTUBQKXJR-UHFFFAOYSA-M
• SMILES： [Br-].[K+]

Computed Properties

• Exact Mass: 117.88200
• Monoisotopic Mass: 117.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless crystals belong to cubic crystal system. Odorless, salty and slightly bitter.
• Density: 2.75
• Melting Point: 734 °C (lit.)
• Boiling Point: 1435 °C/1 atm(lit.)
• Flash Point: 1435°C
• Refractive Index: n20/D 1.5598(lit.)
• PH: 5.0-8.8 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 650 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, bromine trifluoride and bromine trichloride.
• PSA: 0.00000
• LogP: -2.99600
• Merck: 7618
• Sensitiveness: Hygroscopic
• Vapor Pressure: <0.01 mmHg ( 20 °C)
  1 mmHg ( 795 °C)
• Solubility: 650 g/L (20 ºC)

Potassium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1744 8/PG 1
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S45-S61-S7/9-S39-S36
• FLUKA BRAND F CODES：3-10
• RTECS：TS7650000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36
• Safety Term：S26;S39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium bromide

Properties and Applications of Potassium bromide (CAS No. 7758-02-3)

Potassium bromide, with the chemical formula KBr, is a white crystalline solid that is highly soluble in water. It is derived from the mineral bromine and has been widely utilized in various scientific and industrial applications due to its unique chemical properties. The compound's molecular structure, characterized by strong ionic bonds, contributes to its stability and reactivity, making it a valuable component in multiple fields.

The primary significance of Potassium bromide lies in its role as an intermediate in the synthesis of other bromine compounds. These derivatives are crucial in pharmaceuticals, agrochemicals, and specialty chemicals. For instance, KBr is often employed in the production of pharmaceuticals such as sedatives and anticonvulsants, where its ability to form stable salts enhances drug efficacy.

In recent years, Potassium bromide has garnered attention for its applications in medical imaging techniques. Specifically, it serves as a contrast agent in X-ray and computed tomography (CT) scans. The compound's ability to absorb X-rays effectively allows for clearer imaging of internal bodily structures, aiding in accurate diagnosis. This application underscores the importance of KBr in modern medical diagnostics.

Another notable use of Potassium bromide is in the field of electrochemistry. Its high ionic conductivity makes it suitable for use as an electrolyte in certain types of batteries and fuel cells. Researchers are exploring its potential in developing more efficient energy storage solutions, which could contribute to advancements in renewable energy technologies.

The compound also finds utility in the agricultural sector. While not directly used as a fertilizer, KBr is sometimes employed as a flame retardant in crop protection products. Its stability under various environmental conditions ensures prolonged effectiveness, helping to protect crops from fire-related damage.

From an industrial perspective, Potassium bromide is a key ingredient in the manufacturing of dyes and pigments. Its ability to form stable complexes with organic molecules allows for the production of vibrant colors that are resistant to fading. This property makes it particularly valuable in industries requiring durable colorants for textiles, plastics, and coatings.

Recent studies have also highlighted the role of KBr in environmental science. Researchers are investigating its potential use as a tracer compound to study groundwater flow and contaminant transport. By tracking the movement of KBr through soil and water systems, scientists can gain insights into hydrological processes and improve environmental monitoring techniques.

The synthesis of Potassium bromide typically involves the reaction between potassium hydroxide (KOH) and hydrobromic acid (HBr). This process is well-documented and optimized for high-purity production, ensuring that the final product meets stringent industry standards. The compound's high melting point and boiling point further enhance its suitability for industrial applications where thermal stability is critical.

In conclusion, Potassium bromide (CAS No. 7758-02-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, medical imaging, electrochemistry, agriculture, and manufacturing. As research continues to uncover new uses for KBr, its importance in advancing technology and improving quality of life remains undeniable.